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Compound of Interest

Compound Name: 3-(Chloromethyl)-1,1'-biphenyl

Cat. No.: B1590855 Get Quote

Technical Guide: 3-(Chloromethyl)-1,1'-biphenyl
An In-depth Analysis for Advanced Research

Prepared by a Senior Application Scientist

Abstract: This technical guide provides a detailed overview of 3-(Chloromethyl)-1,1'-biphenyl
(CAS No. 38580-82-4), a specific biphenyl derivative. The document consolidates fundamental

identification, structural information, and key physicochemical and reactivity principles relevant

to its application in chemical synthesis. This guide is intended for researchers, chemists, and

professionals in drug discovery and materials science who require a foundational

understanding of this molecule as a synthetic building block.

Core Compound Identification and Structure
3-(Chloromethyl)-1,1'-biphenyl is an aromatic organic compound featuring a biphenyl core

structure. This framework, consisting of two connected phenyl rings, is a prevalent motif in

pharmacologically active molecules and functional materials.[1][2] The defining feature of this

specific isomer is the chloromethyl (-CH₂Cl) substituent at the meta-position (C3) of one of the

phenyl rings. This reactive group serves as a key handle for introducing the biphenyl scaffold

into more complex molecular architectures.

The fundamental identifiers for this compound are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1590855?utm_src=pdf-interest
https://www.benchchem.com/product/b1590855?utm_src=pdf-body
https://www.benchchem.com/product/b1590855?utm_src=pdf-body
https://www.benchchem.com/product/b1590855?utm_src=pdf-body
https://arabjchem.org/biphenyls-and-their-derivatives-as-synthetically-and-pharmacologically-important-aromatic-structural-moieties/
https://www.ijsdr.org/papers/IJSDR2112030.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 38580-82-4 [3][4]

Molecular Formula C₁₃H₁₁Cl [3]

Molecular Weight 202.68 g/mol [3]

SMILES
ClCC1=CC(=CC=C1)C2=CC=

CC=C2
[3]

MDL Number MFCD08669843 [3]

Physicochemical Properties and Handling
While comprehensive, experimentally verified data for 3-(Chloromethyl)-1,1'-biphenyl is not

extensively published, its properties can be inferred from its structure and data on related

isomers. As a substituted biphenyl, it is expected to be a solid or high-boiling liquid at room

temperature with low aqueous solubility and good solubility in common organic solvents.

Storage and Stability: For maintaining chemical integrity, the compound should be stored under

an inert atmosphere in a dry, sealed container at refrigerated temperatures (2-8°C).[3]

Synthesis and Chemical Reactivity
Synthetic Approaches
The synthesis of chloromethylated biphenyls is typically achieved through chloromethylation of

the parent biphenyl molecule. This reaction, a type of Friedel-Crafts alkylation, commonly

employs formaldehyde (or a precursor like trioxane) and hydrogen chloride in the presence of a

Lewis acid catalyst such as zinc chloride.

However, the direct chloromethylation of biphenyl tends to yield a mixture of isomers, primarily

the 4-(chloromethyl) and 4,4'-bis(chloromethyl) derivatives, due to the directing effects of the

first phenyl group.[5] Achieving regioselective synthesis of the 3-isomer is non-trivial and would

likely require a multi-step approach starting from a pre-functionalized biphenyl, such as 3-

methylbiphenyl or a corresponding carboxylic acid or alcohol, followed by conversion to the

chloromethyl group.
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A generalized conceptual workflow for such a synthesis is outlined below.
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Starting Materials

Synthetic Transformation

Final Product

3-Substituted Biphenyl
(e.g., -CH3, -COOH)

Functional Group
Interconversion

Modification

Chlorination Step
(e.g., with SOCl2)

Intermediate Formation

3-(Chloromethyl)-1,1'-biphenyl

Final Chlorination
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Nucleophiles (Nu-H)

Substituted Products3-(Chloromethyl)
-1,1'-biphenyl

Biphenylmethyl-amines

Substitution

Biphenylmethyl-ethers

Biphenylmethyl-thioethers

Biphenyl-acetonitriles

Amines (R-NH2)

Alcohols (R-OH)

Thiols (R-SH)

Cyanide (CN-)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1590855#3-chloromethyl-1-1-biphenyl-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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